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Compound of Interest

Compound Name: Araldite

Cat. No.: B8193078

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the dehydration and infiltration of biological
samples for embedding in Araldite resin, a common procedure in electron microscopy and
other high-resolution imaging techniques. Proper dehydration and complete infiltration are
critical steps for ensuring the structural integrity of the specimen and achieving high-quality
sections for analysis.

l. Introduction

Araldite is an epoxy resin that, upon polymerization, forms a hard, durable block, making it an
excellent embedding medium for the ultra-thin sectioning required for transmission electron
microscopy (TEM). The process involves replacing the water within the tissue with a solvent
that is miscible with the resin, followed by the gradual introduction of the resin itself. This
ensures that the resin thoroughly permeates the tissue, preventing the formation of artifacts
and maintaining the ultrastructure of the cells and tissues.

The choice of dehydration and infiltration schedule can be adapted based on the type and size
of the sample. The following protocols provide standard and alternative procedures to
accommodate various experimental needs.

Il. Experimental Protocols

A. Materials
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o Araldite Resin Kit Components:

o Araldite 502 (or similar epoxy resin)[1][2]

o Dodecenyl succinic anhydride (DDSA) - Hardener[1][2]

o DMP-30 or Benzyl dimethylamine (BDMA) - Accelerator/Catalyst[1][3]

o Dehydrating Agents:

o Ethanol (graded series: 50%, 70%, 95%, 100%)[1][2] or Acetone[4]

e Transitional Solvent:

o Propylene oxide[1][2][3][5] or Acetone[3][4]

e General Supplies:

o

Glass vials with caps

[¢]

Pipettes

[¢]

Rotator for agitation

Fume hood

o

o

Embedding capsules or molds

[¢]

Oven for polymerization

B. Preparation of Araldite Resin Mixture

It is highly recommended to use a freshly prepared embedding medium.[1] Prior to mixing,
gently warm the Araldite resin and the hardener (DDSA) to 60°C to reduce their viscosity,
which facilitates thorough mixing.[1][6]

Standard Araldite 502 Mixture:[1]
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Component Volume
Araldite 502 20 mi

DDSA 22 mi
DMP-30* 0.63-0.84 ml

*For improved penetration and stability, BDMA can be used in place of DMP-30 at a volume of

1-1.2 ml.[1] The amount of accelerator can be adjusted to alter the hardness and brittleness of

the final block.[1][2]

C. Protocol 1: Standard Dehydration and Infiltration using Ethanol and Propylene Oxide

This is a widely used protocol suitable for most animal tissues. The use of propylene oxide as a

transitional solvent is recommended as epoxy resins are more soluble in it than in ethanol.[1][2]

[5]

Dehydration Schedule:

. Number of
Step Reagent Duration
Changes
1 70% Ethanol 10-20 minutes 1
2 95% Ethanol 10-20 minutes 1
3 100% Ethanol 10-20 minutes 2-3
4 Propylene Oxide 15 minutes 2

Infiltration Schedule:

It is recommended to use a specimen rotator during all infiltration steps to ensure thorough

mixing.[1][4]
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Step Reagent Duration
1:1 Propylene Oxide : Araldite )
1 _ 1 hour to overnight
Resin
2 100% Araldite Resin 6-12 hours (or overnight)
3 100% Araldite Resin (fresh) 1-3 hours

D. Protocol 2: Alternative Dehydration and Infiltration using Acetone

Acetone can be used as both a dehydrating agent and a transitional solvent.[3][4] This protocol
is often used for plant tissues or when propylene oxide is to be avoided.[3]

Dehydration Schedule:

Step Reagent Duration Number of
Changes

1 70% Acetone 10 minutes 1

2 95% Acetone 10 minutes 1

3 100% Acetone 10 minutes 3

Infiltration Schedule:

Step Reagent Duration

1 1:1 Acetone : Araldite Resin 1 hour to overnight

2 100% Araldite Resin 6-12 hours (or overnight)

3 100% Araldite Resin (fresh) 1-3 hours

E. Embedding and Polymerization

o Transfer each sample into a dry embedding capsule or mold.
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« Fill the capsule with fresh, bubble-free 100% Araldite resin mixture.

e Place a label with the sample identification inside the capsule.

e Cure the resin in an oven at 60°C for 24-48 hours.[1][6] The exact time may vary depending

on the specific Araldite formulation and desired block hardness.

lll. Quantitative Data Summary

The following tables summarize the key quantitative parameters from the described protocols

for easy comparison.

Table 1: Dehydration Schedules

Parameter

Protocol 1
(Ethanol/Propylene Oxide)

Protocol 2 (Acetone)

Primary Dehydrant

Ethanol

Acetone

Graded Series

70%, 95%, 100%

70%, 95%, 100%

Time per Step

10-20 minutes

10 minutes

Transitional Solvent

Propylene Oxide

Acetone

Time in Transitional Solvent

2 x 15 minutes

(Included in dehydration)

Table 2: Infiltration Schedules

Parameter

Protocol 1
(Ethanol/Propylene Oxide)

Protocol 2 (Acetone)

Initial Infiltration Ratio

1:1 Propylene Oxide : Araldite

1:1 Acetone : Araldite

Initial Infiltration Duration

1 hour to overnight

1 hour to overnight

Pure Resin Infiltration Duration

6-12 hours (or overnight)

6-12 hours (or overnight)

Final Fresh Resin Change

Yes, 1-3 hours

Yes, 1-3 hours
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Table 3: Polymerization Parameters

Parameter Recommended Value
Temperature 60°C
Duration 24-48 hours

IV. Workflow Diagram

The following diagram illustrates the general workflow for Araldite embedding, from sample
fixation to polymerization.
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Caption: Workflow for Araldite Embedding.
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V. Safety Precautions

Many of the reagents used in these protocols are hazardous. Araldite components, propylene
oxide, and acetone should be handled in a fume hood.[3] Always wear appropriate personal
protective equipment (PPE), including gloves, lab coat, and safety glasses. Propylene oxide is
volatile, highly toxic, and a potential carcinogen.[3] Consult the safety data sheets (SDS) for all
chemicals before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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